Cas no 1805263-58-4 (Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate
• CAS No: 1805263-58-4
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4869379
• Update Time: 2025-07-23

Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-7(16)4-5-3-6(12)15-9(11)8(5)10(13)14/h3,10H,2,4H2,1H3
• InChI Key： WXBIRRXMFRTSNA-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C=C(N=1)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate

Recent Advances in the Study of Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate (CAS: 1805263-58-4)

Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate (CAS: 1805263-58-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in modern medicinal chemistry.

The synthesis of Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly improves yield and reduces byproducts. The compound's structural features, including the difluoromethyl and chloro substituents, are critical for its reactivity and interaction with biological targets. These modifications enhance its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate has shown potent inhibitory effects against a range of bacterial and fungal pathogens. A recent in vitro study revealed its efficacy against multidrug-resistant strains of Staphylococcus aureus and Candida albicans, with minimal cytotoxicity to mammalian cells. The mechanism of action appears to involve interference with microbial cell wall synthesis, although further mechanistic studies are needed to confirm this hypothesis. These findings suggest potential applications in developing new antimicrobial agents to address the growing problem of antibiotic resistance.

Beyond its antimicrobial properties, preliminary research has also explored the compound's anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The fluoropyridine core structure is believed to play a key role in its interaction with cellular targets, possibly involving inhibition of key enzymes or signaling pathways. However, more in vivo studies are required to validate these observations and assess the compound's safety profile.

The pharmaceutical industry has shown growing interest in Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate as a building block for more complex drug molecules. Its versatility allows for further chemical modifications, enabling the development of analogs with enhanced pharmacological properties. Recent patent filings indicate that several companies are exploring its use in combination therapies and targeted drug delivery systems. For instance, a 2023 patent application highlighted its incorporation into prodrug formulations designed to improve solubility and tissue penetration.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate. Issues such as optimal dosing, potential drug-drug interactions, and long-term toxicity need to be addressed through comprehensive preclinical and clinical studies. Researchers are also investigating strategies to mitigate any potential environmental impact associated with its production and use, aligning with the principles of green chemistry.

In conclusion, Ethyl 2-chloro-3-(difluoromethyl)-6-fluoropyridine-4-acetate (CAS: 1805263-58-4) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes, combined with demonstrated biological activities, position it as a valuable scaffold for drug discovery. Future studies should focus on elucidating its mechanisms of action, optimizing its therapeutic potential, and addressing any safety concerns. As research progresses, this compound may pave the way for novel treatments in infectious diseases and oncology, contributing to the advancement of precision medicine.